Ethyl 3-Fluoro-4-nitrobenzoate

Specification

• CAS No.: 914347-91-4
• Molecular Formula: C9H8FNO4
• Molecular Weight: 213.16 g/mol
• IUPAC Name: ethyl 3-fluoro-4-nitrobenzoate
• Standard InChI: InChI=1S/C9H8FNO4/c1-2-15-9(12)6-3-4-8(11(13)14)7(10)5-6/h3-5H,2H2,1H3
• Standard InChI Key: BFEJCZKSFRXXDG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])F
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])F

Introduction

Chemical Identity and Structural Properties

Ethyl 3-Fluoro-4-nitrobenzoate (CAS 914347-91-4) is an aromatic compound with the molecular formula C9H8FNO4 and a molecular weight of 213.16 g/mol. The structure consists of a benzene ring substituted with three functional groups: a fluorine atom at the 3-position, a nitro group at the 4-position, and an ethyl ester group. This compound is also known by synonyms including 3-Fluoro-4-nitrobenzoic acid ethyl ester and Benzoic acid, 3-fluoro-4-nitro-, ethyl ester.

The structural arrangement of this compound creates a unique electronic distribution due to the electron-withdrawing effects of both the nitro group and the fluorine atom. These electronic properties significantly influence its reactivity patterns and applications in synthetic chemistry.

Key Identifier Information

Parameter	Value
CAS Number	914347-91-4
Molecular Formula	C9H8FNO4
Molecular Weight	213.16 g/mol
MDL Number	MFCD07782042

Synthesis Methods

Manufacturer	Product Number	Packaging	Price (USD)
TRC	E937053	100mg	$75.00
AK Scientific	W9403	5g	$131.00
Matrix Scientific	071655	10g	$536.00
American Custom Chemicals Corporation	COR0003954	1g	$780.78
American Custom Chemicals Corporation	COR0003954	5g	$1,189.65

The significant price variations between suppliers reflect differences in purity (typically 95% or higher), packaging size, and possibly manufacturing methods. This pricing information, while dated from December 2021, provides a baseline for estimating current costs for research and development purposes.

Comparison with Related Compounds

It is important to distinguish Ethyl 3-Fluoro-4-nitrobenzoate from structurally similar compounds such as Ethyl 4-fluoro-3-nitrobenzoate (CAS 367-80-6). While both compounds have the same molecular formula (C9H8FNO4) and molecular weight (213.16 g/mol), the positions of the fluorine and nitro substituents are reversed, resulting in distinct chemical and physical properties.

The positional isomerism significantly affects electronic distribution, reactivity patterns, and potential applications. Researchers must be careful to specify the exact isomer when ordering or working with these compounds to ensure reproducible results.